Cas no 141104-65-6 (ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 141104-65-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 101840
• PubChem ID: 10921653
• Update Time: 2025-05-26

ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylicacid, 2-amino-2,3-dihydro-, ethyl ester
• ETHYL 2-AMINO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATE
• ethyl 2-aminoindan-2-carboxylate
• Ethyl 2-amino-1,3-dihydroindene-2-carboxylate
• ETHYL 2-AMINO-INDANE-2-CARBOXYLATE
• 2-aminoindan-2-carboxylic acid ethyl ester
• 2-amino-indane-2-carboxylic acid ethyl ester
• BS-12133
• QDBFVFBOZSMMSV-UHFFFAOYSA-N
• 141104-65-6
• AKOS005362847
• SB33356
• 2-aminoindane-2-carboxylic acid ethyl ester
• FT-0703787
• F12634
• 1H-Indene-2-carboxylicacid,2-amino-2,3-dihydro-,ethylester(9CI)
• 2-amino-indan-2-carboxylic acid ethyl ester
• SCHEMBL3306445
• ethyl 2-aminoindane-2-carboxylate
• EN300-148514
• DA-10550
• ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C12H15NO2/c1-2-15-11(14)12(13)7-9-5-3-4-6-10(9)8-12/h3-6H,2,7-8,13H2,1H3
• InChI Key： QDBFVFBOZSMMSV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC2C=CC=CC=2C1)N)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.74610

Additional information on ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate

Comprehensive Overview of Ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 141104-65-6)

Ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 141104-65-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its unique indene backbone and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines an amino group and an ethyl carboxylate moiety, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate has surged due to its role in developing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where its structural features may contribute to enhanced blood-brain barrier permeability. This aligns with current trends in neurodegenerative disease research, a topic frequently searched in academic and pharmaceutical circles.

The synthesis of CAS No. 141104-65-6 typically involves multi-step organic reactions, with careful attention to stereochemistry and purity control. Modern synthetic approaches often employ catalytic asymmetric methods to achieve high enantioselectivity, addressing the growing need for chiral intermediates in pharmaceutical manufacturing. This aspect resonates with industry professionals searching for "green chemistry solutions" or "sustainable synthesis methods."

From a structural perspective, the 2,3-dihydro-1H-indene core of this compound offers remarkable stability while maintaining sufficient reactivity for further derivatization. This balance makes it particularly valuable in medicinal chemistry optimization, where researchers frequently modify such scaffolds to improve drug-like properties. The compound's ethyl ester group provides an excellent handle for subsequent transformations, a feature often highlighted in recent patent literature.

Analytical characterization of ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity - critical parameters for researchers who frequently search for "compound characterization protocols" or "analytical method validation." The crystalline nature of this material also makes it suitable for single-crystal studies, providing valuable insights into molecular conformation and intermolecular interactions.

In the context of drug discovery, this compound's amino-carboxylate bifunctionality enables diverse synthetic modifications, allowing medicinal chemists to explore structure-activity relationships. Recent publications have investigated its derivatives as potential modulators of various biological targets, aligning with trending searches for "small molecule drug design" and "fragment-based drug discovery." The indene scaffold's planar aromatic system may contribute to π-stacking interactions with biological macromolecules, a property increasingly studied in computational chemistry.

Quality control specifications for CAS No. 141104-65-6 typically require rigorous testing for residual solvents, heavy metals, and stereochemical purity. These standards reflect the pharmaceutical industry's growing emphasis on quality by design (QbD) principles, a hot topic in regulatory science discussions. Manufacturers and researchers often search for "GMP-compliant intermediates" or "pharmaceutical-grade chemicals," making these quality aspects particularly relevant.

The stability profile of ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate under various storage conditions has been extensively studied. Proper handling typically recommends protection from moisture and oxidation, with many suppliers offering the material under inert atmosphere packaging. These practical considerations address common user queries about "chemical storage best practices" and "compound shelf life extension."

From an industrial perspective, scalable production of 141104-65-6 requires optimization of reaction parameters to ensure cost-effectiveness and environmental sustainability. Process chemists have developed innovative routes that minimize waste generation while maintaining high yields - responding to the chemical industry's focus on green chemistry metrics and atom economy. These developments correlate with frequent searches for "process intensification" and "continuous flow chemistry."

In summary, ethyl 2-amino-2,3-dihydro-1H-indene-2-carboxylate represents a sophisticated chemical tool with broad utility in modern research. Its combination of structural features, synthetic versatility, and potential biological relevance positions it as a valuable asset in pharmaceutical development. As research continues to explore its applications, this compound will likely remain relevant in addressing current challenges in drug discovery and materials science.